Cas no 1396880-99-1 (N-(3-ethoxypropyl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(3-ethoxypropyl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396880-99-1
• MF: C₁₄H₁₆F₃N₅O₂
• MW: 343.304352760315
• CID: 5998093
• PubChem ID: 71791547
• Update Time: 2025-10-28

N-(3-ethoxypropyl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-ethoxypropyl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• 1396880-99-1
• N-(3-ethoxypropyl)-2-[4-(trifluoromethyl)phenyl]tetrazole-5-carboxamide
• N-(3-ethoxypropyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide
• F6237-2823
• VU0538963-1
• N-(3-ethoxypropyl)-2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• AKOS024541500

• Inchi： 1S/C14H16F3N5O2/c1-2-24-9-3-8-18-13(23)12-19-21-22(20-12)11-6-4-10(5-7-11)14(15,16)17/h4-7H,2-3,8-9H2,1H3,(H,18,23)
• InChI Key： KNQGUXJUWYRSIB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N1N=NC(C(NCCCOCC)=O)=N1)(F)F

Computed Properties

• Exact Mass: 343.12560926g/mol
• Monoisotopic Mass: 343.12560926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-(3-ethoxypropyl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

N-(3-ethoxypropyl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396880-99-1): A Comprehensive Overview

N-(3-ethoxypropyl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396880-99-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique tetrazole and trifluoromethylphenyl moieties, exhibits remarkable properties that make it valuable for various applications. In this article, we delve into its chemical structure, synthesis, properties, and potential uses, while also addressing frequently asked questions and trending topics in the scientific community.

The molecular structure of N-(3-ethoxypropyl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide features a tetrazole ring, a five-membered heterocycle known for its stability and versatility in chemical reactions. The presence of a trifluoromethyl group (-CF₃) enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for pharmaceutical applications. The ethoxypropyl side chain further contributes to its solubility and bioavailability, which are critical factors in drug design.

One of the most frequently searched questions about this compound is its synthesis pathway. The preparation of N-(3-ethoxypropyl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide typically involves the condensation of 2-4-(trifluoromethyl)phenyl-2H-tetrazole-5-carboxylic acid with 3-ethoxypropylamine in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide). This method ensures high yield and purity, which are essential for research and industrial applications.

The physicochemical properties of CAS No. 1396880-99-1 are of great interest to researchers. The compound is a white to off-white crystalline powder with a molecular weight of approximately 345.3 g/mol. It exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. These properties make it suitable for formulation in various drug delivery systems, including oral and topical applications.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their unique electronic and steric effects. The trifluoromethyl group in N-(3-ethoxypropyl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide enhances its binding affinity to biological targets, making it a valuable scaffold in the development of enzyme inhibitors and receptor modulators. This aligns with the growing trend in drug discovery to explore fluorinated compounds for their improved pharmacokinetic profiles.

Another trending topic in the scientific community is the application of tetrazole derivatives in material science. The tetrazole ring in CAS No. 1396880-99-1 can act as a ligand in coordination chemistry, forming stable complexes with transition metals. These complexes have potential applications in catalysis, luminescent materials, and even as components in advanced polymers. Researchers are actively investigating these possibilities, making this compound a subject of ongoing studies.

The safety and handling of N-(3-ethoxypropyl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide are also critical considerations. While it is not classified as a hazardous substance, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. This aligns with the increasing emphasis on laboratory safety and sustainable chemistry practices in modern research environments.

In conclusion, N-(3-ethoxypropyl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396880-99-1) is a versatile compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, including the tetrazole ring and trifluoromethyl group, make it a valuable subject of research. As the scientific community continues to explore its properties and applications, this compound is likely to remain a focal point in the development of novel therapeutics and advanced materials.